Methyl 6-(benzyloxy)-5-methoxy-1H-indole-2-carboxylate

• Molecular Formula: C18H17NO4
• Molecular Weight: 311.3 g/mol
• IUPAC Name: methyl 5-methoxy-6-phenylmethoxy-1H-indole-2-carboxylate
• InChI: InChI=1S/C18H17NO4/c1-21-16-9-13-8-15(18(20)22-2)19-14(13)10-17(16)23-11-12-6-4-3-5-7-12/h3-10,19H,11H2,1-2H3
• InChI Key: YBCXIYGJMXKYOZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C=C(N2)C(=O)OC)OCC3=CC=CC=C3

Description

Methyl 6-(benzyloxy)-5-methoxy-1H-indole-2-carboxylate is a useful research compound. Its molecular formula is C18H17NO4 and its molecular weight is 311.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of the azidocinnamate (55) (12.2 g, 36.0 mmol) prepared as described in example 247 in xylene (300 mL) was added dropwise to refluxing xylene (100 mL) over 1.5 h, the reaction mixture was heated at reflux for a further 15 min and then most of the xylene was removed by distillation. The residue, on cooling to room temperature, formed a fine cream precipitate of methyl-6-(benzyloxy)-5-methoxyindole-2-carboxylate which was collected by filtration. The remaining xylene was removed from the mother liquor azeotropically with ethanol, the residue was recrystallized from ethanol to give further methyl-6-(benzyloxy)-5-methoxyindole-2-carboxylate. The mother liquor was again concentrated and the residue recrystallized. The methyl-6-(benzyloxy)-5-methoxyindole-2-carboxylate (56) (9.9 g total, 88%) was used in the next step without purification. Found: C, 69.38; H, 5.54; N, 4.55. C18H17NO4 requires: C, 69.44; H, 5.50; N, 4.50.